Cas no 261619-90-3 (3-(2,3,4-trimethoxyphenyl)propanal)
3-(2,3,4-Trimethoxyphenyl)propanal is a synthetic aromatic aldehyde featuring a trimethoxyphenyl substituent. Its structure, incorporating both an aldehyde functional group and methoxy groups, makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The electron-rich aromatic ring enhances reactivity in electrophilic substitutions, while the propanal side chain allows for further derivatization via condensation or reduction reactions. This compound is valued for its stability and predictable reactivity, facilitating its use in the preparation of complex molecules. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise chemical transformations.
261619-90-3 structure
Product Name:3-(2,3,4-trimethoxyphenyl)propanal
CAS No:261619-90-3
MF:C12H16O4
MW:224.253044128418
CID:247353
PubChem ID:10911189
Update Time:2025-05-26
3-(2,3,4-trimethoxyphenyl)propanal Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanal,2,3,4-trimethoxy-
- LogP
- 3-(2,3,4-trimethoxyphenyl)propanal
- DTXSID10448095
- 261619-90-3
- EN300-1841710
- 3-(2,3,4-TRIMETHOXY-PHENYL)-PROPIONALDEHYDE
-
- Inchi: 1S/C12H16O4/c1-14-10-7-6-9(5-4-8-13)11(15-2)12(10)16-3/h6-8H,4-5H2,1-3H3
- InChI Key: PIPYVDDEXSSEPO-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=CC=1CCC=O)OC)OC
Computed Properties
- Exact Mass: 224.10488
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.078
- Boiling Point: 306.42°C at 760 mmHg
- Flash Point: 131.626°C
- Refractive Index: 1.495
- PSA: 44.76
3-(2,3,4-trimethoxyphenyl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1841710-0.05g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1841710-0.1g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1841710-0.25g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1841710-0.5g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1841710-1.0g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1841710-2.5g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1841710-5.0g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1841710-10.0g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1841710-1g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1841710-5g |
3-(2,3,4-trimethoxyphenyl)propanal |
261619-90-3 | 5g |
$2858.0 | 2023-09-19 |
3-(2,3,4-trimethoxyphenyl)propanal Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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